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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the optimal
timing and use of tralkoxydim for effective weed control in cereal crops. The information is
intended to support research, experimental design, and the development of weed management
strategies.

Mechanism of Action

Tralkoxydim is a selective, systemic herbicide belonging to the cyclohexanedione chemical
class.[1][2] Its mode of action is the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).
[1][3] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential
components of plant cell membranes.[1] By inhibiting this enzyme, tralkoxydim disrupts the
production of lipids in susceptible grass weeds, leading to the cessation of growth and eventual
death.[1][4] Broadleaf plants are not affected due to a different form of the ACCase enzyme.[1]

Application Timing for Optimal Efficacy

The timing of tralkoxydim application is critical for maximizing weed control and ensuring crop
safety. Optimal timing is dependent on both the growth stage of the target weeds and the
growth stage of the crop.

Weed Growth Stage
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Tralkoxydim is most effective when applied to young, actively growing weeds.[3][5][6] Applying
the herbicide at the correct weed growth stage ensures adequate absorption and translocation
to the site of action.

o General Recommendation: Application should target weeds at the 2 to 4-leaf stage, prior to
tillering.[3][6][7]

o Delayed Application: In cases of delayed application, control may still be achieved on weeds
up to the early tillering stage (maximum of 2 tillers), though higher application rates may be
necessary.[3][6]

o Post-Application Emergence: Weeds that emerge after the application of tralkoxydim will
not be controlled.[5][8]

Crop Growth Stage and Safety

To prevent crop injury, it is crucial to apply tralkoxydim at the appropriate crop growth stage.

o General Recommendation: Application is generally safe when the majority of crop plants
have at least 2 to 3 true leaves (Zadoks scale 212-713).[3][6][7]

» Early Application: Application to crops with fewer than 2 true leaves (Z12) may result in
temporary yellowing or growth retardation, although crops typically recover without a
significant loss in yield.[3][6][7]

o Late Application: Application should not be made later than the flag-leaf stage of the crop.[5]

[8]

Application Rates and Target Weeds

The recommended application rate of tralkoxydim varies depending on the target weed
species, their growth stage, and environmental conditions. The following tables summarize
typical application recommendations.

Table 1: Tralkoxydim Application Rates for Control of Wild Oats in Wheat, Barley, Rye, and
Triticale
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Weed Growth Application Rate (g .
Crop Growth Stage . Critical Comments
Stage a.i./ha)*
Apply in the first 4-6
weeks to unstressed
o crops and weeds.
o Majority of crop plants o
2-4 leaf (pre-tillering) 100 - 120 Application to lush
at 2 leaves (Z12) _
crops may increase
the likelihood of
yellowing.[3][6]
This is often the
o Majority of crop plants minimum rate for tank-
2-4 leaf (pre-tillering) 152 o )
at 3 leaves (Z13) mixing with broadleaf
herbicides.[3][6]
o Use for delayed
o Majority of crop plants o
Up to early tillering applications or dense
at 3 leaves (Z13) or 152 - 200

(max 2 tillers)

later

weed populations.[3]

[6]

*Note: Rates are presented as grams of active ingredient (a.i.) per hectare and may need to be

adjusted based on the specific product formulation (e.g., 400 WG). Always consult the product

label for specific rates.

Table 2: Tralkoxydim Application Rates for Control of Other Grassy Weeds
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Weed Growth Application Rate (g .
Target Weed . Critical Comments
Stage a.i./ha)*
Do not apply to tillered
o ryegrass. Higher
Annual Ryegrass 2-4 leaf (pre-tillering) 152 - 200

spray volumes may

improve control.[3][6]

Optimal control is
1-5 leaf 152 - 200 achieved before

Green & Yellow

Foxtail o
tillering.[5][8]
Apply within 6 weeks
Annual Phalaris o of sowing. Do not
) 2-4 leaf (pre-tillering) 152 - 200 i
(Suppression) apply to tillered

phalaris.[3][6]

*Note: Rates are presented as grams of active ingredient (a.i.) per hectare and may need to be
adjusted based on the specific product formulation. Always consult the product label for specific
rates.

Environmental Considerations

Environmental conditions before, during, and after application can significantly influence the
efficacy of tralkoxydim.

o Moisture: Tralkoxydim is most effective when weeds are actively growing, which requires
adequate soil moisture. Efficacy may be reduced under drought stress conditions as weeds
will have a thicker cuticle, reducing herbicide uptake.[6][9][10]

« Rainfall: Do not apply if rain is expected within 30 minutes of application.[3][6]

o Temperature: Avoid application during periods of extreme cold or heat, as this can cause
stress to both the crop and weeds, potentially reducing herbicide efficacy and increasing the
risk of crop injury.[5][8] Applications should be avoided within 48 hours of freezing
temperatures, especially for tillered crops.[5][8]
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e Sunlight: The active ingredient can be degraded by sunlight. Application in low light or late
afternoon may enhance weed control.[11]

Experimental Protocols

The following are detailed protocols for conducting key experiments to evaluate the efficacy
and optimal application timing of tralkoxydim.

Experiment 1: Dose-Response Bioassay for Weed
Control

Objective: To determine the effective dose of tralkoxydim required to control target weed
species at different growth stages.

Methodology:

e Plant Material: Grow target weed species (e.g., Wild Oats, Annual Ryegrass) in pots in a
greenhouse under controlled conditions (e.g., 20/15°C day/night temperature, 16-hour
photoperiod).

o Experimental Design: A completely randomized design with a factorial arrangement of
treatments will be used. Factors will include tralkoxydim dose and weed growth stage.

o Doses: Include a range of doses (e.g., 0, 25, 50, 100, 150, 200 g a.i./ha) and an untreated
control.

o Growth Stages: Treat weeds at the 2-3 leaf stage and the 4-5 leaf stage.
o Replication: Each treatment combination will be replicated at least four times.

» Herbicide Application: Apply tralkoxydim using a laboratory track sprayer calibrated to
deliver a consistent spray volume (e.g., 200 L/ha) at a constant pressure.

e Data Collection:

o Visual injury ratings (0-100% scale, where 0 = no injury and 100 = complete death) at 7,
14, and 21 days after treatment (DAT).
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o Above-ground biomass (fresh and dry weight) at 21 DAT.

» Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). Fit dose-response
curves using a non-linear regression model (e.g., four-parameter logistic model) to calculate
the GR50 (dose required for 50% growth reduction).

Experiment 2: Field Trial for Optimal Application Timing

Objective: To evaluate the effect of tralkoxydim application timing on weed control, crop
tolerance, and crop yield under field conditions.

Methodology:
» Site Selection: Choose a field with a natural and uniform infestation of the target weed(s).

o Experimental Design: A randomized complete block design (RCBD) with at least four
replications will be used.

e Treatments:
o Application Timings:
» Early Post-emergence (EPOST): Weeds at the 2-3 leaf stage.
» Mid Post-emergence (MPOST): Weeds at the 4-5 leaf stage.
» Late Post-emergence (LPOST): Weeds at the early tillering stage.

o Herbicide Rates: Apply tralkoxydim at a low, medium, and high recommended rate for the
target weeds.

o Controls: Include a weedy check (untreated) and a weed-free check (hand-weeded) for
comparison.

» Plot Management: Sow the selected cereal crop (e.g., wheat, barley) using standard
agronomic practices. Plot size should be adequate for representative data collection (e.qg.,
2m x 10m).
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o Herbicide Application: Apply treatments using a calibrated backpack or bicycle sprayer
equipped with flat-fan nozzles to ensure uniform coverage.

o Data Collection:

(¢]

Weed density (plants/m?2) and biomass (g/m?) at 21 and 42 DAT.

[¢]

Crop injury ratings (phytotoxicity) at 7 and 14 DAT.

[¢]

Crop height and stand counts.

[e]

Crop yield ( kg/ha ) at maturity.

o Statistical Analysis: Analyze data using ANOVA appropriate for an RCBD. Perform mean
separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.

Visualizations
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Caption: Mechanism of action of Tralkoxydim.
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Caption: Workflow for a field trial.
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Caption: Application timing decision logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Optimal Weed
Control with Tralkoxydim]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8805380#tralkoxydim-application-timing-for-optimal-
weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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